Cas no 103620-20-8 ((9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol)

• Product Name: (9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol
• CAS No: 103620-20-8
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1138381
• PubChem ID: 190564
• Update Time: 2025-04-20

(9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol Chemical and Physical Properties

Names and Identifiers

• (9S,10S)-7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol
• DTXSID80908510
• Benzo(f)quinoline-9,10-diol, 7,8,9,10-tetrahydro-, trans-
• 7,8,9,10-tetrahydrobenzo[f]quinoline-9,10-diol
• 103620-20-8

• Inchi： 1S/C13H13NO2/c15-11-6-4-8-3-5-10-9(2-1-7-14-10)12(8)13(11)16/h1-3,5,7,11,13,15-16H,4,6H2/t11-,13+/m0/s1
• InChI Key： DZYQWKYWOLITAY-WCQYABFASA-N
• SMILES： O[C@H]1CCC2C=CC3C(=CC=CN=3)C=2[C@@H]1O

Computed Properties

• Exact Mass: 215.09469
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35